Cas no 915376-54-4 (Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-)

Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]- structure
915376-54-4 structure
Product Name:Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-
CAS No:915376-54-4
MF:C7H4Br5O3P
MW:566.59861946106
CID:787117
PubChem ID:59171997
Update Time:2025-04-19

Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, P-[(2,3,4,5,6-pentabromophenyl)methyl]-
    • (2,3,4,5,6-pentabromophenyl)methylphosphonic acid
    • DTXSID10731196
    • SCHEMBL3206776
    • [(Pentabromophenyl)methyl]phosphonic acid
    • 915376-54-4
    • Inchi: 1S/C7H4Br5O3P/c8-3-2(1-16(13,14)15)4(9)6(11)7(12)5(3)10/h1H2,(H2,13,14,15)
    • InChI Key: ZREUDFZXRGHRNT-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1CP(=O)(O)O)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 565.57740g/mol
  • Monoisotopic Mass: 561.58149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.5Ų
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